Cas no 147919-42-4 (N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine)

N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine is a versatile organosilicon compound featuring both silyl and amino functional groups. Its unique structure, combining a trimethylsilyl moiety with a dimethylaminoethylamine backbone, makes it valuable in organic synthesis, particularly as a protecting group reagent or precursor for silicon-modified polymers and catalysts. The compound exhibits high reactivity in nucleophilic substitutions and metal-organic reactions, enabling efficient derivatization. Its dual functionality allows for selective modifications, enhancing its utility in fine chemical and pharmaceutical applications. The trimethylsilyl group provides steric and electronic effects, while the tertiary amine moiety contributes to coordination properties, making it useful in ligand design and catalytic systems.

N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine structure

147919-42-4 structure

Product Name:N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine

CAS No:147919-42-4

MF:C₇H₂₀N₂Si

MW:160.332602500916

MDL:MFCD29067139

CID:5190283

Update Time:2026-03-05

N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine Chemical and Physical Properties

Names and Identifiers

- N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine
- MDL： MFCD29067139
- Inchi： 1S/C7H20N2Si/c1-9(2)7-6-8-10(3,4)5/h8H,6-7H2,1-5H3
- InChI Key： FTOJWNZWNBQPMY-UHFFFAOYSA-N
- SMILES： C(N(C)C)CN[Si](C)(C)C

N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB368718-10 mg	N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine	147919-42-4	10 mg	€206.00	2023-07-19
abcr	AB368718-25 mg	N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine	147919-42-4	25 mg	€366.00	2023-07-19
abcr	AB368718-10mg	N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine; .	147919-42-4	10mg	€206.00	2025-04-20
abcr	AB368718-25mg	N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine; .	147919-42-4	25mg	€366.00	2025-04-20

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Additional information on N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine

Research Update on N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine (CAS: 147919-42-4) in Chemical Biology and Pharmaceutical Applications

The compound N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine (CAS: 147919-42-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in synthesis, catalysis, and drug development. This research briefing provides an overview of the latest advancements and findings related to this compound, highlighting its potential in various scientific and industrial contexts.

Recent studies have explored the role of N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine as a key intermediate in the synthesis of complex organic molecules. Its unique structural features, including the trimethylsilyl and dimethylaminoethyl groups, make it an effective reagent for facilitating nucleophilic substitutions and protecting group strategies. Researchers have successfully employed this compound in the synthesis of bioactive molecules, demonstrating its utility in medicinal chemistry.

In the field of catalysis, N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine has been investigated for its ability to enhance reaction efficiencies in asymmetric synthesis. A 2023 study published in the Journal of Organic Chemistry reported its use as a ligand in transition metal-catalyzed reactions, leading to improved enantioselectivity and yield in the production of chiral compounds. These findings underscore its potential in the development of novel catalytic systems for pharmaceutical manufacturing.

Another area of interest is the application of this compound in drug delivery systems. Preliminary research suggests that N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine can be functionalized to create pH-responsive carriers for targeted drug release. Its amine functionality allows for conjugation with therapeutic agents, while the silyl group provides stability under physiological conditions. These properties make it a promising candidate for the design of next-generation nanomedicines.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine for industrial applications. Recent efforts have focused on developing greener and more cost-effective production methods, with some success in reducing the reliance on hazardous reagents. Future research directions may include exploring its biocompatibility and expanding its use in bioconjugation chemistry.

In conclusion, N-(Trimethylsilyl)-N-(2-dimethylaminoethyl)amine (CAS: 147919-42-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in synthesis, catalysis, and drug delivery highlight its importance in advancing scientific and medical innovations. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for broader adoption in the industry.